Cas no 401-67-2 (Difluoroacetic Anhydride)
Difluoroacetic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2-difluoro-, 1,1'-anhydride
- Difluoroacetic Anhydride
- Difluoro-acetic acid anhydride
- 2,2-Difluoro-acetic acid 1,1'-anhydride
- difluoroactic anhydride
- 2,2-difluoroacetyl 2,2-difluoroacetate
- C4H2F4O3
- MS-20468
- MFCD02093315
- Acetic acid, difluoro-, anhydride
- (2,2-difluoroacetyl) 2,2-difluoroacetate
- AKOS005169317
- A824954
- SCHEMBL308254
- 2,2-bis(fluoranyl)ethanoyl 2,2-bis(fluoranyl)ethanoate
- DTXSID90378861
- F14887
- CS-0121251
- EN300-105552
- FT-0676229
- 1,1,5,5-Tetrafluoro-3-oxapentan-2,4-dione
- D4164
- difluoroacetic acid anhydride
- 2,2-difluoroacetic anhydride
- 401-67-2
- 2,2-difluoroacetic acid (2,2-difluoro-1-oxoethyl) ester
- AMY6794
- DIFLUOROACETICANHYDRIDE
-
- MDL： MFCD02093315
- Inchi： 1S/C4H2F4O3/c5-1(6)3(9)11-4(10)2(7)8/h1-2H
- InChI Key： IYXUFOCLMOXQSL-UHFFFAOYSA-N
- SMILES： FC(C(=O)OC(C(F)F)=O)F
Computed Properties
- Exact Mass: 173.99400
- Monoisotopic Mass: 173.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.478
- Boiling Point: 127°C(lit.)
- Flash Point: 11 ºC
- Refractive Index: 1.3410-1.3450
- PSA: 43.37000
- LogP: 0.58640
- Sensitiveness: Sensitive to humidity
Difluoroacetic Anhydride Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H290-H314
- Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
- Hazardous Material transportation number：3265
-
Hazardous Material Identification：
- HazardClass：CORROSIVE
- PackingGroup：II
Difluoroacetic Anhydride Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Difluoroacetic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034690-25g |
Difluoroacetic anhydride |
401-67-2 | 95% | 25g |
￡40.00 | 2022-03-01 | |
| Fluorochem | 034690-100g |
Difluoroacetic anhydride |
401-67-2 | 95% | 100g |
￡102.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136603-100g |
Difluoroacetic Anhydride |
401-67-2 | ≥95.0% | 100g |
¥1272.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136603-25g |
Difluoroacetic Anhydride |
401-67-2 | ≥95.0% | 25g |
¥411.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136603-5g |
Difluoroacetic Anhydride |
401-67-2 | ≥95.0% | 5g |
¥137.90 | 2023-09-03 | |
| Apollo Scientific | PC3791-5g |
Difluoroacetic anhydride |
401-67-2 | 97% | 5g |
£18.00 | 2025-02-21 | |
| Apollo Scientific | PC3791-25g |
Difluoroacetic anhydride |
401-67-2 | 97% | 25g |
£40.00 | 2025-02-21 | |
| Apollo Scientific | PC3791-100g |
Difluoroacetic anhydride |
401-67-2 | 97% | 100g |
£105.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R053215-100g |
Difluoroacetic Anhydride |
401-67-2 | ≥96% | 100g |
￥842 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R053215-25g |
Difluoroacetic Anhydride |
401-67-2 | ≥96% | 25g |
￥214 | 2024-05-23 |
Difluoroacetic Anhydride Related Literature
-
Yi You,Yueji Chen,Chenhui You,Junwen Wang,Zhiqiang Weng Org. Biomol. Chem. 2019 17 9343
-
Yueji Chen,Yi You,Zhiqiang Weng Org. Chem. Front. 2019 6 213
-
Fateme Gholami,Faeze Yousefnejad,Bagher Larijani,Mohammad Mahdavi RSC Adv. 2023 13 990
-
Matej ?abka,Jonathan Clayden Org. Biomol. Chem. 2023 21 5939
-
An Xiao,Xiu-Jing Zheng,Chengcheng Song,Yue Gui,Chang-Xin Huo,Xin-Shan Ye Org. Biomol. Chem. 2016 14 7226
401-67-2 (Difluoroacetic Anhydride) Related Products
- 454-31-9(Ethyl difluoroacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
